Cas no 1504793-34-3 (2-2-(2-Oxo-2,3-dihydro-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione)

2-2-(2-Oxo-2,3-dihydro-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione is a heterocyclic compound featuring a fused thiazole and isoindole-1,3-dione structure. Its unique molecular architecture, combining a 2-oxo-thiazolidine moiety with a phthalimide derivative, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential reactivity at multiple sites, enabling functionalization for the development of biologically active molecules. Its rigid framework may contribute to enhanced stability and selectivity in target interactions. This structure is particularly relevant in medicinal chemistry for designing enzyme inhibitors or modulators of biological pathways. The presence of both electron-rich and electron-deficient regions within the molecule allows for diverse chemical transformations, facilitating its use in constructing complex pharmacophores.
2-2-(2-Oxo-2,3-dihydro-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione structure
1504793-34-3 structure
Product Name:2-2-(2-Oxo-2,3-dihydro-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione
CAS No:1504793-34-3
MF:C13H10N2O3S
MW:274.295101642609
CID:5046704
PubChem ID:71692650
Update Time:2025-05-30

2-2-(2-Oxo-2,3-dihydro-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(2-oxo-2,3-dihydro-1,3-thiazol-4-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione
    • 2-[2-(2-oxo-3H-1,3-thiazol-4-yl)ethyl]isoindole-1,3-dione
    • 2-2-(2-Oxo-2,3-dihydro-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione
    • Inchi: 1S/C13H10N2O3S/c16-11-9-3-1-2-4-10(9)12(17)15(11)6-5-8-7-19-13(18)14-8/h1-4,7H,5-6H2,(H,14,18)
    • InChI Key: OFFFXMDNUGXBMN-UHFFFAOYSA-N
    • SMILES: S1C(NC(=C1)CCN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

  • Exact Mass: 274.041
  • Monoisotopic Mass: 274.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 91.8

2-2-(2-Oxo-2,3-dihydro-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>

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Additional information on 2-2-(2-Oxo-2,3-dihydro-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione

Research Brief on 2-2-(2-Oxo-2,3-dihydro-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 1504793-34-3)

The compound 2-2-(2-Oxo-2,3-dihydro-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 1504793-34-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. The presence of both the thiazole and isoindole-1,3-dione moieties in its structure suggests potential interactions with biological targets such as enzymes and receptors, making it a valuable scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting specific protein-protein interactions involved in inflammatory pathways. The researchers employed a combination of molecular docking and in vitro assays to elucidate the binding mechanism, revealing a high affinity for the target protein with an IC50 value in the nanomolar range.

Further investigations into the compound's pharmacokinetic properties have shown favorable absorption and distribution profiles in preclinical models. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Ongoing research aims to derivatize the core structure to enhance selectivity and reduce potential toxicity.

In addition to its therapeutic potential, 1504793-34-3 has also been explored as a fluorescent probe for bioimaging applications. A recent publication in ACS Chemical Biology reported its use in tracking cellular uptake and localization, leveraging the intrinsic fluorescence properties of the isoindole-1,3-dione moiety.

The compound's versatility is further evidenced by its incorporation into polymer-based drug delivery systems. Researchers have successfully conjugated it to biodegradable polymers, creating stimuli-responsive carriers for targeted drug release. This approach has shown promise in improving the bioavailability of poorly soluble drugs.

As research progresses, the scientific community continues to uncover new applications for this multifaceted compound. Future directions include exploring its potential in combination therapies and investigating its role in modulating epigenetic targets. The compound's unique chemical features position it as a valuable tool for both basic research and translational medicine.

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